Cas no 899395-34-7 ((2Z)-7-(diethylamino)methyl-6-hydroxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 899395-34-7
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5424768
• Update Time: 2025-08-04

(2Z)-7-(diethylamino)methyl-6-hydroxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-[(diethylazaniumyl)methyl]-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-olate
• 3(2H)-Benzofuranone, 7-[(diethylamino)methyl]-6-hydroxy-2-(4-pyridinylmethylene)-
• (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C19H20N2O3/c1-3-21(4-2)12-15-16(22)6-5-14-18(23)17(24-19(14)15)11-13-7-9-20-10-8-13/h5-11,22H,3-4,12H2,1-2H3
• InChI Key： ORIMWLHTIVHARG-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(CC)CC)C(O)=CC=C2C(=O)C1=CC1C=CN=CC=1

Additional information on (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Recent Advances in the Study of (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS: 899395-34-7)

The compound (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS: 899395-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the diethylamino and pyridin-4-yl groups in its structure contributes to its ability to interact with biological targets, such as kinases and receptors, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reliable data for subsequent biological assays.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, it has shown inhibitory effects on the proliferation of certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it exhibited significant reduction in pro-inflammatory cytokine levels. These findings underscore the compound's versatility and its potential for development into multifunctional therapeutics.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one represents a compelling area of research in chemical biology. Its unique structural attributes and broad biological activity profile make it a valuable scaffold for the development of novel therapeutics. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for realizing its full potential in medicine.